Cas no 56531-57-8 (3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid)

• Product Name: 3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid
• CAS No: 56531-57-8
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• MDL: MFCD01674000
• CID: 371164
• PubChem ID: 41911
• Update Time: 2025-04-19

3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-(3,4-dimethylphenyl)-
• (5R,7S)-3-(3,4-dimethylphenyl)adamantane-1-carboxylic acid
• 3-(3,4-DIMETHYL-PHENYL)-ADAMANTANE-1-CARBOXYLIC ACID
• 3-(3,4-Dimethylphenyl)adamantane-1-carboxylic acid
• AKOS016880101
• MFCD01674000
• LS-08740
• 56531-57-8
• NCGC00329282-01
• SCHEMBL1071345
• EN300-04200
• CCG-350854
• 1-(3,4-Xylyl)-3-adamantanecarboxylic acid
• AKOS001064962
• CS-0219503
• Z56887619
• 3-(3,4-DIMETHYLPHENYL)-1-ADAMANTANECARBOXYLIC ACID
• AB01322660-02
• DTXSID50971978
• BRN 2389409
• 3-(3,4-dimethylphenyl)adamantane-1-carboxylicacid
• 3-ADAMANTANECARBOXYLIC ACID, 1-(3,4-XYLYL)-
• 3-(3,4-Dimethylphenyl)adamantane-1-carboxylic Acid

• MDL： MFCD01674000
• Inchi： 1S/C19H24O2/c1-12-3-4-16(5-13(12)2)18-7-14-6-15(8-18)10-19(9-14,11-18)17(20)21/h3-5,14-15H,6-11H2,1-2H3,(H,20,21)
• InChI Key： OSUAHUMJPBHFKV-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)CC(C1C=CC(C)=C(C)C=1)(C3)C2)=O

Computed Properties

• Exact Mass: 283.16989
• Monoisotopic Mass: 284.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.6

Experimental Properties

• Density: 1.195
• Boiling Point: 437.9°Cat760mmHg
• Flash Point: 204.1°C
• PSA: 40.13